1-(3,3,3-Trifluoropropylthio)-4-bromobenzene

• Molecular Formula: C9H8BrF3S
• Molecular Weight: 285.13 g/mol
• IUPAC Name: 1-bromo-4-(3,3,3-trifluoropropylsulfanyl)benzene
• InChI: InChI=1S/C9H8BrF3S/c10-7-1-3-8(4-2-7)14-6-5-9(11,12)13/h1-4H,5-6H2
• InChI Key: UELKIIFZVNFDDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1SCCC(F)(F)F)Br

Description

1-(3,3,3-Trifluoropropylthio)-4-bromobenzene is a useful research compound. Its molecular formula is C9H8BrF3S and its molecular weight is 285.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Bromo-1,1,1-trifluoropropane (640 μL, 6 mmol) was added to a mixture of 4-bromothiophenol (945 mg, 5 mmol) and potassium carbonate (760 mg, 5.5 mmol) in DMF (5 ml) and the reaction mixture heated at 40° C. for 1 hour. The mixture was allowed to cool to ambient temperature and poured into water (50 ml) and extracted with EtOAc (2×30 ml). The extracts were combined, washed with brine (3×30 ml), dried (Chemelut column 1010) and evaporated to give the title compound (1.36 g, 95%) as a pale yellow oil. NMR 2.56 (m, 2H), 3.13 (t, 2H, 7.31 (d, 2H), 7.51 (d, 2H), m/z 285 (M+).